1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone

• IUPAC Name: 1-(4-bromophenyl)-3-(3-methylanilino)propan-1-one
• InChI: InChI=1S/C16H16BrNO/c1-12-3-2-4-15(11-12)18-10-9-16(19)13-5-7-14(17)8-6-13/h2-8,11,18H,9-10H2,1H3
• InChI Key: UCMBOUDDCUPNGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCCC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H16BrNO
• Molecular Weight: 318.21 g/mol

Description

1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone, also known as 4-BMC, is a synthetic cathinone that belongs to the phenethylamine class. It is a designer drug that has gained popularity in the recreational drug market due to its stimulant and euphoric effects. However, the focus of

Mechanism of Action

The exact mechanism of action of 1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone is not fully understood. However, it is believed to act as a dopamine and norepinephrine reuptake inhibitor, similar to other cathinones such as methcathinone and mephedrone. This results in an increase in the levels of dopamine and norepinephrine in the brain, leading to its stimulant effects.
Biochemical and Physiological Effects:
The use of this compound has been shown to cause various biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity, heart rate, and blood pressure. It has also been shown to increase the levels of dopamine and norepinephrine in the brain, as well as serotonin to a lesser extent.

Advantages and Limitations for Lab Experiments

The use of 1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone in lab experiments has several advantages. It is relatively easy to synthesize, and its effects are well-characterized. It is also a useful reference standard for analytical purposes. However, its use in lab experiments is limited by its potential for abuse and its lack of selectivity for dopamine and norepinephrine transporters.

Future Directions

There are several future directions for research on 1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD) and other disorders characterized by low levels of dopamine and norepinephrine. Another area of interest is its potential as a tool for studying the dopamine and norepinephrine systems in the brain. Further research is needed to fully understand the effects and potential applications of this compound.
Conclusion:
In conclusion, this compound, or this compound, is a synthetic cathinone that has gained popularity in the recreational drug market. However, it also has scientific research applications, such as its use as a reference standard for analytical purposes. Its mechanism of action involves the inhibition of dopamine and norepinephrine reuptake, leading to its stimulant effects. Its use in lab experiments is limited by its potential for abuse and lack of selectivity for dopamine and norepinephrine transporters. Future research on this compound may lead to new treatments for ADHD and other disorders, as well as a better understanding of the dopamine and norepinephrine systems in the brain.

Synthesis Methods

The synthesis of 1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone involves the reaction of 4-bromobenzaldehyde with 3-methylphenylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then acetylated with acetic anhydride to yield this compound.

Scientific Research Applications

1-(4-bromophenyl)-3-[(3-methylphenyl)amino]-1-propanone has been used in scientific research for various purposes. One of the main applications is its use as a reference standard for analytical purposes. It is used as a reference standard in forensic toxicology and drug testing to identify and quantify this compound in biological samples.